Cas no 1805537-45-4 (Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate)

Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate is a fluorinated pyridine derivative with a versatile reactive profile, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of chloromethyl and difluoromethyl groups enhances its reactivity for further functionalization, while the fluorine substituents contribute to improved metabolic stability and bioavailability in target compounds. The ethyl acetate moiety provides additional flexibility for derivatization. This compound is particularly useful in the development of bioactive molecules, where selective fluorination is critical for optimizing potency and pharmacokinetic properties. Its structural features make it suitable for applications in medicinal chemistry and crop protection research.
Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate structure
1805537-45-4 structure
Product Name:Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate
CAS No:1805537-45-4
MF:C11H11ClF3NO2
MW:281.658752679825
CID:4805520
Update Time:2025-10-29

Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate
    • Inchi: 1S/C11H11ClF3NO2/c1-2-18-9(17)3-8-10(13)6(4-12)7(5-16-8)11(14)15/h5,11H,2-4H2,1H3
    • InChI Key: RITLHWMAYRDRGI-UHFFFAOYSA-N
    • SMILES: ClCC1=C(C(CC(=O)OCC)=NC=C1C(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 281
  • XLogP3: 2.2
  • Topological Polar Surface Area: 39.2

Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029030632-250mg
Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate
1805537-45-4 95%
250mg
$989.80 2022-04-01
Alichem
A029030632-500mg
Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate
1805537-45-4 95%
500mg
$1,701.85 2022-04-01
Alichem
A029030632-1g
Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate
1805537-45-4 95%
1g
$3,155.55 2022-04-01

Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate Related Literature

Additional information on Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate

Comprehensive Overview of Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS No. 1805537-45-4)

The compound Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS No. 1805537-45-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, difluoromethyl, and fluoropyridine moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated compounds like Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate has surged, driven by the growing focus on precision medicine and sustainable agriculture. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity, making this compound a key player in the development of next-generation therapeutics. Searches for terms such as "fluoropyridine derivatives", "difluoromethyl applications", and "chloromethyl pyridine synthesis" reflect the compound's relevance in cutting-edge research.

The synthesis of Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate involves multi-step organic reactions, including halogenation and esterification. Its CAS No. 1805537-45-4 is frequently queried in chemical databases, underscoring its importance in patent literature and industrial applications. The compound's versatility is further highlighted by its use in creating analogs for kinase inhibitors and antimicrobial agents, aligning with trending topics like "targeted drug delivery" and "antibiotic resistance solutions".

From an environmental perspective, the difluoromethyl group in Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate offers advantages in reducing ecological impact compared to traditional agrochemicals. This aligns with the global push for "green chemistry" and "sustainable synthesis", frequently searched terms in academic and industrial circles. The compound's potential to replace more persistent pollutants in crop protection formulas is a subject of ongoing study.

Analytical characterization of CAS No. 1805537-45-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and development purposes. The precision required in handling fluoropyridine derivatives has spurred innovations in analytical chemistry, resonating with search trends like "high-resolution compound analysis" and "pharmaceutical impurity profiling".

In conclusion, Ethyl 4-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-acetate represents a critical building block in modern chemical research. Its CAS No. 1805537-45-4 serves as a gateway to numerous scientific advancements, from life-saving medications to eco-friendly pest control solutions. As interest in "fluorine chemistry" and "molecular design" continues to grow, this compound will undoubtedly remain at the forefront of innovation in both academic and industrial laboratories worldwide.

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